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Compound of Interest

Compound Name: Alkali Blue 6B (C.I. 42765)

Cat. No.: B13830387 Get Quote

Executive Summary
C.I. 42765, historically known as Alkali Blue 6B or occasionally synonymous with specific

grades of Methyl Blue, presents a unique challenge in quantitative analysis. Unlike high-purity

pharmaceutical standards, this triphenylmethane dye is often supplied as a mixture (e.g.,

Pigment Blue 61) with varying degrees of sulfonation and purity.

This guide provides a rigorous, self-validating protocol to determine the concentration of C.I.

42765. It moves beyond relying on theoretical "textbook" extinction coefficients—which vary

wildly by manufacturer—and establishes a method for deriving an empirical Molar Extinction

Coefficient (

) specific to your lot and solvent system.

Part 1: The Identity Crisis – Know Your "Blue"
Before quantification, you must verify chemical identity. C.I. 42765 is frequently confused with

functionally distinct dyes due to archaic naming conventions. Using the wrong extinction

coefficient (e.g., for Methylene Blue) will result in calculation errors exceeding 500%.

Table 1: Comparative Chemical Identity
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Feature C.I. 42765 (Target) C.I. 42780 C.I. 52015

Common Name
Alkali Blue 6B

(Pigment Blue 61)

Methyl Blue (Acid

Blue 93)
Methylene Blue

Class Triphenylmethane Triphenylmethane Thiazine

Charge Anionic (Acidic) Anionic (Acidic) Cationic (Basic)

(Water)
~600 nm (pH

dependent)
~595–600 nm ~664 nm

Primary Use
pH Indicator (Blue

Pink), Inks

Histology (Collagen),

Aniline Blue mix

Cell Viability, DNA

Stain

Risk Factor

High: Often insoluble

in pure water without

pH adjustment.[1][2]

Medium: Often

confused with Aniline

Blue.

Low: Distinct spectral

peak.

Critical Insight: Do not use the extinction coefficient of Methylene Blue (

) for C.I. 42765. Their chromophores are fundamentally different.

Part 2: The Physics of Quantitation
The concentration (

) of the dye is determined using the Beer-Lambert Law:

: Absorbance (unitless, measured).[3][4][5]

: Molar Extinction Coefficient (

).[2][4][5]

: Molar Concentration (
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or

).[4]

: Path length (standardized to

).[4]

The "Epsilon" Problem
Literature values for C.I. 42765 are inconsistent due to batch purity (dye content often ranges

from 60% to 90%).

Theoretical Range:

(highly solvent dependent).

Solution: You must generate a Standard Curve to calculate the specific

for your batch.

Part 3: Experimental Protocol (Self-Validating
System)
This workflow ensures that your concentration data is derived from empirical evidence rather

than assumptions.

Phase A: Preparation of Stock Standard
Reagents:

C.I. 42765 (Dry powder).

Solvent: Ethanol (preferred for Alkali Blue 6B) or Distilled Water (if using water-soluble

Methyl Blue variant).

Class A Volumetric Flasks.

Step-by-Step:
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Desiccation: Dry 1.0 g of dye powder at 105°C for 2 hours to remove moisture. Cool in a

desiccator.

Weighing: Accurately weigh

(

) of dried dye.

Solvation: Dissolve in 50 mL of solvent. Sonicate for 10 minutes to ensure complete

dissolution.

Final Volume: Transfer to a 100 mL volumetric flask and fill to the mark.

Result: Stock Concentration

(Calculate Molar Concentration based on MW, typically ~595.7 g/mol for Alkali Blue 6B).

Phase B: The Dilution Series & Scan
Prepare 5 dilutions from the stock (e.g.,

).

Blanking: Use the pure solvent to zero the spectrophotometer.

Spectral Scan: Scan the stock solution from 400 nm to 800 nm to identify the exact

(Peak Absorbance).

Expectation: A broad peak near 600 nm.[6]

Measurement: Measure Absorbance (

) at

for all 5 dilutions.

Phase C: Workflow Diagram
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Start: C.I. 42765 Batch

Desiccate Powder
(105°C, 2 hrs)

Weigh & Dissolve
(Stock Prep)

Full Spectrum Scan
(400-800 nm)

Identify True λ_max
(~600 nm)

Prepare 5-Point
Dilution Series

Measure Absorbance
(Beer-Lambert)

Plot A vs. Concentration
(Linear Regression)

Calculate Slope (ε)
& R² Value

If R² < 0.99
Repeat

Click to download full resolution via product page

Figure 1: Self-validating workflow for determining the molar extinction coefficient of C.I. 42765.
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Part 4: Data Analysis & Comparison
Once you have your Absorbance (

) vs. Concentration (

) data:

Linear Regression: Perform a linear fit (

).

The Slope (

) is your experimental Molar Extinction Coefficient (

).

The Intercept (

) should be near zero.

Validation Criteria:

: High confidence.

: Pipetting error or dye aggregation (dimerization).

Comparative Reference Data
Use this table to benchmark your experimental results.
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Dye Variant Solvent Typical

Estimated

(

)

Notes

C.I. 42765 (Alkali

Blue)
Ethanol 597–602 nm

~30,000 –

45,000

Value highly

sensitive to pH.

C.I. 42780

(Methyl Blue)
Water 595–605 nm

~16,000 –

20,000

Often lower than

Methylene Blue.

C.I. 52015

(Methylene Blue)
Water 664 nm

~80,000 –

95,000

Included for

negative control

comparison.

Note: The

for C.I. 42765 is generally lower than that of Methylene Blue. If you calculate a

value >70,000 for C.I. 42765, suspect contamination or evaporation of solvent.

Part 5: Troubleshooting & Stability
The pH Effect (Halochromism)
C.I. 42765 is a pH indicator.

Observation: Solution turns pink/violet or precipitates.

Cause: pH > 11.0 (Alkaline transition).

Fix: Ensure your solvent is buffered to neutral pH (7.0) or slightly acidic (pH 4.5) to maintain

the blue triphenylmethane form.

Metachromasy (Aggregation)
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At high concentrations (

), triphenylmethane dyes form dimers.

Symptom: The

shifts to a lower wavelength (hypsochromic shift) and the standard curve becomes non-linear
(flattens out).

Fix: Dilute samples until Absorbance is

.

Photobleaching
Symptom: Absorbance decreases over time while sitting in the cuvette.

Fix: Protect stock solutions from bright light; measure immediately after preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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